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Compound of Interest

6-Bromo-N,N-dimethylpyridazin-3-
Compound Name:
amine

Cat. No.: B169425

An In-depth Technical Guide to 6-Bromo-N,N-dimethylpyridazin-3-amine

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 6-Bromo-N,N-dimethylpyridazin-3-amine, tailored for researchers,
scientists, and professionals in drug development and agrochemical research.

Chemical Properties

6-Bromo-N,N-dimethylpyridazin-3-amine is a heterocyclic building block crucial for the
synthesis of a variety of complex molecules. Its key molecular and physical properties are
summarized below.
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Property Value Source
Molecular Formula CeHsBrNs [1112][3]
Molecular Weight 202.05 g/mol [11[2][3]
IUPAC Name e-bromo-NN- _ 2]
dimethylpyridazin-3-amine

CAS Number 14959-33-2 [1][2][3]
Canonical SMILES CN(C)C1=NN=C(C=C1)Br [2]
Monoisotopic Mass 200.99016 Da [2]
Appearance White to off-white solid

Purity >98% [3]

N -20°C, sealed, away from
Storage Conditions ] ] [3]
moisture and light

Synthesis and Experimental Protocols

While specific, detailed, step-by-step experimental protocols for the synthesis of 6-Bromo-N,N-
dimethylpyridazin-3-amine are not readily available in the provided search results, a general
synthetic approach can be inferred from related reactions. The synthesis of structurally similar
amino-bromo-pyridazines and pyridines often involves nucleophilic aromatic substitution
(SNAAr) reactions on a di-halogenated precursor.

For instance, the synthesis of 3-amino-5-bromopyridine derivatives has been achieved by
reacting 3,5-dibromopyridine with various amines under microwave heating conditions[4]. A
similar strategy could likely be employed for the synthesis of 6-Bromo-N,N-dimethylpyridazin-
3-amine, starting from a di-brominated pyridazine.

A plausible, though generalized, experimental workflow is depicted in the diagram below.
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Starting Material:
3,6-Dibromopyridazine

Reaction Conditions:
- Solvent (e NMP/Toluene)
- Base (e.g., K2CO3)
- Heat (Conventional or Microwave)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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